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Compound of Interest

Compound Name:
Methyl 2-hydroxy-3-

phenylpropanoate

Cat. No.: B079360 Get Quote

An in-depth analysis of the substance associated with CAS number 27000-00-6 reveals a

significant ambiguity that prevents the creation of a singular, definitive technical guide on its

safety and handling. This CAS number does not identify a specific, discrete chemical

compound but is instead linked to a polymer, specifically "Formaldehyde, polymer with

ethenylbenzene". The properties and hazards of a polymer can vary considerably based on

factors such as its molecular weight distribution, the presence of unreacted monomers, and any

additives present.

Therefore, this guide will address the general safety and handling considerations for

formaldehyde-styrene copolymers, while emphasizing that a specific Safety Data Sheet (SDS)

for the particular product being used should always be consulted for detailed and accurate

information.

Chemical Identification and Physical Properties
The substance identified by CAS number 27000-00-6 is a copolymer of formaldehyde and

ethenylbenzene (styrene).

Table 1: General Physical and Chemical Properties
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Property Value

CAS Number 27000-00-6

Synonyms
Formaldehyde, polymer with ethenylbenzene;

Styrene, polymer with formaldehyde

Appearance Varies; typically a solid

Odor
May have a characteristic aromatic odor due to

residual styrene

Solubility Generally insoluble in water

Hazard Identification and Toxicological Data
The primary hazards associated with formaldehyde-styrene copolymers are related to the

potential presence of residual monomers, namely formaldehyde and styrene, both of which are

classified as hazardous.

Table 2: Hazard Classification of Residual Monomers

Substance CAS Number Hazard Classification

Formaldehyde 50-00-0

Carcinogen, Acute Toxicant,

Skin and Respiratory

Sensitizer

Styrene 100-42-5

Flammable Liquid, Skin and

Eye Irritant, Suspected

Carcinogen

Toxicological Summary:

The toxicity of the polymer itself is generally low. However, the presence of unreacted

monomers is a significant concern.

Formaldehyde: A known human carcinogen, it can also cause irritation to the eyes, nose,

and throat, as well as skin sensitization and allergic reactions.
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Styrene: Can cause irritation to the skin, eyes, and respiratory tract. Chronic exposure may

affect the central nervous system.

Due to the variability of the polymer, specific quantitative toxicological data such as LD50

values are not broadly available for CAS number 27000-00-6. Researchers should refer to the

SDS provided by the manufacturer for any available data on the specific product.

Handling, Storage, and Personal Protective
Equipment (PPE)
Safe handling and storage are crucial to minimize exposure to potentially harmful residual

monomers.

Table 3: Recommended Handling and Storage Procedures

Aspect Recommendation

Ventilation
Handle in a well-ventilated area or with local

exhaust ventilation.

Storage

Store in a cool, dry, well-ventilated area away

from incompatible materials such as strong

oxidizing agents.

Handling
Avoid creating dust. Use non-sparking tools if

the material is a fine powder.

Personal Protective Equipment (PPE):

The selection of appropriate PPE is dependent on the specific handling conditions and the

potential for exposure.

Caption: Workflow for selecting appropriate Personal Protective Equipment (PPE).

First-Aid Measures
In case of exposure, the following first-aid measures should be taken.
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Table 4: First-Aid Procedures

Exposure Route First-Aid Measure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical attention.

Skin Contact
Wash off with soap and plenty of water. Seek

medical attention if irritation develops.

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and consult a physician.

Fire-Fighting Measures and Accidental Release
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Combustion may produce toxic gases such as carbon monoxide, carbon

dioxide, and aromatic hydrocarbons.

Accidental Release:

Personal Precautions: Wear appropriate PPE. Avoid breathing dust or vapors.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Containment and Cleanup: Sweep up and shovel. Keep in suitable, closed containers for

disposal.
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Accidental Release Response

Evacuate Area Don Appropriate
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(Sweep/Shovel)
Dispose of Waste

in Accordance with Regulations

Click to download full resolution via product page

Caption: Logical flow for responding to an accidental release.

Experimental Protocols
Detailed experimental protocols for safety testing of this specific polymer are not readily

available in public literature due to the proprietary nature of many industrial chemicals and the

variability of the product. However, a general protocol for assessing skin irritation potential,

adapted from OECD Guideline 404, is provided as an example.

Experimental Protocol: In Vitro Skin Irritation - Reconstructed Human Epidermis (RhE) Test

Preparation of Test Substance: If the polymer is a solid, it should be tested as a fine powder.

If it is a liquid, it should be applied directly.

Tissue Culture: Reconstructed human epidermis tissues are cultured to the appropriate

stage for testing.

Application: A sufficient amount of the test substance is applied topically to the surface of the

epidermis tissue.

Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes).

Rinsing: After incubation, the test substance is thoroughly rinsed from the tissue surface.

Post-Incubation: The tissues are transferred to fresh medium and incubated for a further

period (e.g., 42 hours).

Viability Assessment: Cell viability is determined using a quantitative assay, typically the MTT

assay, which measures the reduction of a yellow tetrazolium salt to a purple formazan
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product by metabolically active cells.

Data Analysis: The viability of the treated tissues is compared to that of negative controls. A

reduction in viability below a certain threshold (e.g., 50%) is indicative of skin irritation

potential.

Caption: Generalized workflow for an in vitro skin irritation test.

Disclaimer: This document provides a general overview and is not a substitute for a

manufacturer-specific Safety Data Sheet (SDS). Always consult the SDS for the particular

material you are using before handling.

To cite this document: BenchChem. [CAS number 27000-00-6 chemical safety and
handling.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-
and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-and-handling
https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-and-handling
https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-and-handling
https://www.benchchem.com/product/b079360#cas-number-27000-00-6-chemical-safety-and-handling
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079360?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

